2-Bromo-3-cyclopropoxy-N-methylbenzamide

• Molecular Formula: C11H12BrNO2
• Molecular Weight: 270.12 g/mol
• IUPAC Name: 2-bromo-3-cyclopropyloxy-N-methylbenzamide
• InChI: InChI=1S/C11H12BrNO2/c1-13-11(14)8-3-2-4-9(10(8)12)15-7-5-6-7/h2-4,7H,5-6H2,1H3,(H,13,14)
• InChI Key: YMPCZDIXCKWEEW-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=C(C(=CC=C1)OC2CC2)Br

Description

2-Bromo-3-cyclopropoxy-N-methylbenzamide is a brominated benzamide derivative featuring a cyclopropoxy substituent at the 3-position and an N-methyl group. Its molecular structure combines halogenation (bromine), a strained cyclopropane ring, and an amide functional group, which collectively influence its physicochemical properties and reactivity.

Key structural attributes:

• Bromine substituent: Enhances electrophilicity, enabling participation in cross-coupling reactions (e.g., Suzuki-Miyaura).
• N-methylbenzamide backbone: Improves metabolic stability compared to primary amides, a common modification in drug design.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Bromo-3-cyclopropoxy-N-methylbenzamide typically involves the following steps:

Cyclopropoxylation: The cyclopropoxy group can be introduced via a nucleophilic substitution reaction. This involves the reaction of a suitable cyclopropyl halide with the benzamide derivative.

N-Methylation: The methyl group is introduced to the nitrogen atom through a methylation reaction using methyl iodide (CH3I) or dimethyl sulfate ((CH3O)2SO2) under basic conditions.

Industrial Production Methods

Industrial production of 2-Bromo-3-cyclopropoxy-N-methylbenzamide may involve similar synthetic routes but on a larger scale. The process would be optimized for yield, purity, and cost-effectiveness, often involving continuous flow reactors and automated systems to ensure consistent quality and efficiency.

Chemical Reactions Analysis

Types of Reactions

2-Bromo-3-cyclopropoxy-N-methylbenzamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Reduction: Reduction can be achieved using reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).

Substitution: The bromine atom can be substituted with other nucleophiles (e.g., amines, thiols) through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: KMnO4 in acidic or basic medium, CrO3 in acetic acid.

Reduction: LiAlH4 in dry ether, NaBH4 in methanol or ethanol.

Substitution: Nucleophiles such as amines or thiols in the presence of a base like sodium hydroxide (NaOH).

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted benzamides with various functional groups.

Scientific Research Applications

2-Bromo-3-cyclopropoxy-N-methylbenzamide has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored as a potential lead compound for the development of new pharmaceuticals.

Industry: Utilized in the development of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 2-Bromo-3-cyclopropoxy-N-methylbenzamide involves its interaction with specific molecular targets. The bromine atom and the cyclopropoxy group play crucial roles in its binding affinity and specificity. The compound may inhibit certain enzymes or receptors, leading to its observed biological effects. Detailed studies on its molecular targets and pathways are essential to fully understand its mechanism of action.

Comparison with Similar Compounds

Structural and Functional Group Variations

The following compounds share core benzamide frameworks but differ in substituents, leading to distinct properties:

Compound Name	Substituents	Key Features
2-Bromo-N-(2-hydroxy-3-(naphthalen-1-yloxy)propyl)-N-isopropylbenzamide	- Bromo at 2-position - Naphthalen-1-yloxy and hydroxypropyl groups	Bulky naphthalene moiety increases lipophilicity; hydroxyl enables H-bonding.
4-Bromo-N-(2-chloro-6-fluorophenyl)-5-fluoro-2-[(2S)-1,1,1-trifluoropropan-2-yl]oxy]benzamide	- Multiple halogens (Br, F, Cl) - Trifluoropropoxy group	High electronegativity enhances stability; trifluoromethyl improves metabolic resistance.
5-Bromo-N-cyclopropyl-2-fluoro-3-methylbenzamide	- Bromo at 5-position - Cyclopropylamide, fluoro, and methyl groups	Fluorine increases lipophilicity; cyclopropylamide may reduce steric hindrance.
N-(2-Hydroxy-1,1-dimethylethyl)-3-methylbenzamide	- Hydroxy and dimethyl groups - No halogen	N,O-bidentate directing group facilitates metal-catalyzed C–H functionalization.

Physicochemical and Reactivity Differences

• Electrophilic Reactivity : The trifluoropropoxy and multi-halogenated compound () exhibits higher electrophilicity due to electron-withdrawing groups, making it more reactive in nucleophilic aromatic substitution than 2-Bromo-3-cyclopropoxy-N-methylbenzamide .
• Solubility : The hydroxyl and naphthalene groups in ’s compound reduce aqueous solubility compared to the cyclopropoxy-containing target compound .

Research Findings and Trends

• Synthetic Yields : The European patent compound () achieved a 90% yield via acyl chloride coupling, suggesting efficient routes for brominated benzamides .
• Characterization Methods : X-ray crystallography and NMR (as used in ) are critical for confirming cyclopropoxy and N-methyl configurations in related compounds .